Cas no 75534-20-2 (5-Bromo-6-(2-chloroethyl)-1,3-benzodioxole)

• Product Name: 5-Bromo-6-(2-chloroethyl)-1,3-benzodioxole
• CAS No: 75534-20-2
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 2801195
• PubChem ID: 12622864
• Update Time: 2025-04-21

5-Bromo-6-(2-chloroethyl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 75534-20-2
• 5-Bromo-6-(2-chloroethyl)-2H-1,3-benzodioxole
• 5-bromo-6-(2-chloro-ethyl)-1,3-benzodioxole
• DTXSID70504681
• 5-Bromo-6-(2-chloroethyl)-1,3-benzodioxole

• Inchi： 1S/C9H8BrClO2/c10-7-4-9-8(12-5-13-9)3-6(7)1-2-11/h3-4H,1-2,5H2
• InChI Key： KEOPXUVYJWHHPC-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CCCl)OCO2

Computed Properties

• Exact Mass: 261.93962Da
• Monoisotopic Mass: 261.93962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų